Cas no 1260672-37-4 (2,5-Dibromo-3-methylpyrazine)

2,5-Dibromo-3-methylpyrazine is a brominated pyrazine derivative with a molecular formula of C₅H₄Br₂N₂. This heterocyclic compound is characterized by its two bromine substituents at the 2- and 5-positions and a methyl group at the 3-position, imparting unique reactivity for further functionalization. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated pyrazine scaffolds. The compound’s high purity and stability make it suitable for cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications. Its well-defined bromination pattern ensures regioselective transformations, enhancing its utility in targeted synthetic applications.
2,5-Dibromo-3-methylpyrazine structure
2,5-Dibromo-3-methylpyrazine structure
Product Name:2,5-Dibromo-3-methylpyrazine
CAS No:1260672-37-4
MF:C5H4Br2N2
MW:251.906659126282
MDL:MFCD18250173
CID:2102707
PubChem ID:20528925
Update Time:2025-05-23

2,5-Dibromo-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • pyrazine, 2,5-dibromo-3-methyl
    • 2,5-DIBROMO-3-METHYLPYRAZINE
    • QKZVPIDQVODZJN-UHFFFAOYSA-N
    • Pyrazine, 2,5-dibromo-3-methyl-
    • AB72476
    • AKOS025404560
    • CS-0099133
    • SCHEMBL11220804
    • DB-216716
    • 1260672-37-4
    • N13385
    • AS-60607
    • C5H4Br2N2
    • 2,5-Dibromo-3-methylpyrazine
    • MDL: MFCD18250173
    • Inchi: 1S/C5H4Br2N2/c1-3-5(7)8-2-4(6)9-3/h2H,1H3
    • InChI Key: QKZVPIDQVODZJN-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NC(=CN=1)Br

Computed Properties

  • Exact Mass: 251.87207g/mol
  • Monoisotopic Mass: 249.87412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 2.2

2,5-Dibromo-3-methylpyrazine Pricemore >>

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Additional information on 2,5-Dibromo-3-methylpyrazine

Comprehensive Guide to 2,5-Dibromo-3-methylpyrazine (CAS No. 1260672-37-4): Properties, Applications, and Market Insights

2,5-Dibromo-3-methylpyrazine (CAS No. 1260672-37-4) is a specialized brominated pyrazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrazine core substituted with two bromine atoms at the 2 and 5 positions and a methyl group at the 3 position, giving it unique reactivity for cross-coupling reactions and intermediate synthesis. With a molecular formula of C5H4Br2N2, it serves as a versatile building block in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

The growing demand for halogenated pyrazine compounds like 2,5-Dibromo-3-methylpyrazine stems from their role in developing next-generation small molecule therapeutics. Recent studies highlight its utility in synthesizing PD-1/PD-L1 inhibitors – a hot topic in cancer immunotherapy research. Pharmaceutical companies are actively exploring this compound for structure-activity relationship (SAR) studies, particularly in modifying electron-deficient aromatic systems to enhance drug-target interactions.

From a chemical perspective, 2,5-Dibromo-3-methylpyrazine exhibits several noteworthy characteristics. The bromine atoms activate the pyrazine ring for palladium-catalyzed cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its melting point ranges between 98-102°C, and it typically appears as a white to off-white crystalline powder. Researchers appreciate its moderate solubility in common organic solvents like DCM, THF, and DMF, which facilitates various synthetic applications.

In material science, this compound finds emerging applications in the development of organic electronic materials. The electron-withdrawing nature of the bromine substituents makes 2,5-Dibromo-3-methylpyrazine particularly interesting for designing n-type organic semiconductors. This aligns with current industry trends toward flexible electronics and organic photovoltaics, where researchers seek novel building blocks with tunable electronic properties.

The synthesis of 2,5-Dibromo-3-methylpyrazine typically involves direct bromination of 3-methylpyrazine using bromine or N-bromosuccinimide (NBS) under controlled conditions. Process chemists have developed optimized protocols to achieve high regioselectivity and yield, with recent advancements focusing on green chemistry principles to minimize environmental impact. These improvements respond to the pharmaceutical industry's growing emphasis on sustainable synthetic methodologies.

Market analysis indicates steady growth in demand for brominated heterocycles, with 2,5-Dibromo-3-methylpyrazine maintaining a niche but important position. Specialty chemical suppliers report increasing inquiries from both academic institutions and pharmaceutical R&D departments. The compound's current price reflects its status as a high-value research chemical, typically sold in gram to kilogram quantities with >95% purity.

Quality control for 2,5-Dibromo-3-methylpyrazine involves rigorous analytical characterization. Standard specifications include HPLC purity verification, 1H/13C NMR confirmation, and mass spectrometry analysis. Reputable suppliers provide comprehensive certificates of analysis (CoA) and maintain strict storage conditions (typically 2-8°C under inert atmosphere) to ensure product stability.

From a regulatory standpoint, proper handling of 2,5-Dibromo-3-methylpyrazine requires standard laboratory safety precautions. While not classified as hazardous under current regulations, researchers should employ appropriate personal protective equipment when working with this compound. The scientific community continues to investigate its full biological profile, with particular interest in its potential metabolic pathways and environmental fate.

Future research directions for 2,5-Dibromo-3-methylpyrazine include exploring its utility in metal-organic frameworks (MOFs) and as a precursor for fluorescent probes. The compound's structural features make it attractive for designing sensors and functional materials. Additionally, medicinal chemists are investigating its incorporation into proteolysis targeting chimeras (PROTACs), one of the most exciting areas in current drug discovery.

For researchers sourcing 2,5-Dibromo-3-methylpyrazine, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. The compound's specialized nature means procurement often involves direct engagement with custom synthesis providers who can offer scale-up capabilities and regulatory documentation support.

In summary, 2,5-Dibromo-3-methylpyrazine (CAS No. 1260672-37-4) represents a valuable tool for modern chemical research. Its unique combination of reactivity and structural features continues to enable innovations across multiple scientific disciplines, from medicinal chemistry to advanced materials development. As synthetic methodologies evolve and new applications emerge, this compound will likely maintain its importance in cutting-edge research initiatives.

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